Cas no 1312534-99-8 (N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 1312534-99-8
• MF: C₁₂H₉BrF₃N₃
• MW: 332.119171857834
• MDL: MFCD26393756
• CID: 2148061
• Update Time: 2025-08-04

N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine
• LLCYYUOGLULSRC-UHFFFAOYSA-N
• 2-Pyrimidinamine, N-(3-bromo-5-methylphenyl)-4-(trifluoromethyl)-
• N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine

• MDL： MFCD26393756
• Inchi： 1S/C12H9BrF3N3/c1-7-4-8(13)6-9(5-7)18-11-17-3-2-10(19-11)12(14,15)16/h2-6H,1H3,(H,17,18,19)
• InChI Key： LLCYYUOGLULSRC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1)NC1N=CC=C(C(F)(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 37.8

Additional information on N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine

Comprehensive Overview of N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine (CAS No. 1312534-99-8)

N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyrimidine core, make it a valuable intermediate for drug discovery and material science applications. The compound's CAS No. 1312534-99-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The growing interest in fluorinated compounds and heterocyclic amines has positioned this molecule as a subject of intense study. Recent trends in medicinal chemistry highlight the importance of trifluoromethylated pyrimidines, which often exhibit enhanced bioavailability and metabolic stability. Researchers are particularly intrigued by the compound's potential as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research.

From a synthetic chemistry perspective, the bromo-substituted aromatic moiety offers versatile functionalization opportunities through cross-coupling reactions. This characteristic aligns with current industry demands for modular synthetic building blocks that can accelerate drug discovery pipelines. The compound's lipophilicity profile, influenced by both the trifluoromethyl group and methylphenyl substitution, makes it particularly interesting for CNS-targeted therapeutics development.

Analytical characterization of CAS 1312534-99-8 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's high purity (>98%) and structural integrity, essential parameters for research applications. The scientific community has shown increasing interest in its crystallographic data, as understanding solid-state properties becomes crucial for formulation development.

In material science applications, the electron-withdrawing trifluoromethyl group contributes to interesting electronic properties, making the compound potentially useful in organic semiconductor development. This aligns with current research trends exploring small-molecule organic electronics for flexible displays and energy storage devices. The compound's thermal stability, typically analyzed by DSC (Differential Scanning Calorimetry), further supports these advanced applications.

Environmental and safety considerations for N-(3-Bromo-5-methylphenyl)-4-(trifluoromethyl)pyrimidin-2-amine follow standard laboratory protocols for handling brominated aromatic compounds. Proper PPE (Personal Protective Equipment) including gloves and safety goggles is recommended during manipulation. The compound's ecotoxicity profile remains an active area of investigation, particularly regarding persistence of fluorinated compounds in the environment.

The commercial availability of CAS 1312534-99-8 through specialized chemical suppliers has facilitated its adoption in various research programs. Current market analysis indicates growing demand for such high-value synthetic intermediates, particularly in regions with strong pharmaceutical R&D infrastructure. Pricing trends reflect the compound's complexity and the challenges associated with large-scale pyrimidine synthesis.

Future research directions for this compound likely include exploration of its structure-activity relationships in biological systems and optimization of its synthetic routes for improved yield and sustainability. The incorporation of green chemistry principles in its production may become increasingly important, aligning with global trends toward sustainable pharmaceutical manufacturing.

Patent landscape analysis reveals growing intellectual property activity surrounding trifluoromethylpyrimidine derivatives, suggesting the commercial importance of this chemical class. While 1312534-99-8 itself may not be patented, its structural analogs appear in numerous applications ranging from crop protection agents to therapeutic small molecules.

For researchers considering working with this compound, thorough literature review of recent publications involving pyrimidine-based scaffolds and fluorinated drug candidates is recommended. The compound's unique combination of halogen and fluorine substituents offers distinct opportunities for structure-based drug design, particularly in addressing challenges like drug resistance in therapeutic development.